Cas no 135950-62-8 (2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)-)

• Product Name: 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)-
• CAS No: 135950-62-8
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD21335275
• CID: 3713619
• PubChem ID: 56807126
• Update Time: 2025-06-08

2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)-
• (2E)-3-(3-chlorophenyl)-1-(furan-2-yl)prop-2-en-1-one
• (E)-3-(3-chlorophenyl)-1-(furan-2-yl)prop-2-en-1-one
• MFCD21335275
• BDBM50493014
• Z1270166648
• 135950-62-8
• CHEMBL2420793
• DTXSID901203068

• MDL： MFCD21335275
• Inchi： 1S/C13H9ClO2/c14-11-4-1-3-10(9-11)6-7-12(15)13-5-2-8-16-13/h1-9H/b7-6+
• InChI Key： DSWLLQZGSLGKPU-VOTSOKGWSA-N
• SMILES： C(C1=CC=CO1)(=O)/C=C/C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 232.0291072Da
• Monoisotopic Mass: 232.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)-

Research Briefing on 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)- (CAS: 135950-62-8)

The compound 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)- (CAS: 135950-62-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of more complex molecules with pharmacological properties. Its unique structure, featuring a furanyl and chlorophenyl moiety, makes it a versatile scaffold for drug development. Researchers have explored its potential as an inhibitor of various enzymes involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)- exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its promise as a lead compound for anti-inflammatory drug development.

Another significant finding comes from a recent preprint on bioRxiv, where researchers investigated the compound's role in modulating the NF-κB signaling pathway. The results indicated that the compound could effectively suppress NF-κB activation, thereby reducing the expression of pro-inflammatory cytokines. This mechanistic insight opens new avenues for targeting chronic inflammatory diseases.

In addition to its anti-inflammatory properties, preliminary data from a 2024 study in the European Journal of Medicinal Chemistry suggest that 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)- may also possess anticancer activity. The compound was shown to induce apoptosis in several cancer cell lines, including breast and colon cancer, through the activation of caspase-dependent pathways.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its biological efficacy. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, 2-Propen-1-one, 3-(3-chlorophenyl)-1-(2-furanyl)-, (E)- (CAS: 135950-62-8) represents a promising scaffold for the development of novel therapeutic agents. Its dual anti-inflammatory and anticancer activities, coupled with its synthetic accessibility, make it a valuable candidate for further investigation. Future studies should prioritize in vivo validation and the exploration of its mechanism of action in greater detail.